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Compound of Interest

Compound Name: Lu AA33810

Cat. No.: B1662617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and

disposal of Lu AA33810, a potent and selective neuropeptide Y (NPY) Y5 receptor antagonist.

Given the absence of a formal Material Safety Data Sheet (MSDS), this guidance is based on

the known properties of the compound and established best practices for handling high-

potency research molecules and antibody-drug conjugates (ADCs), which share similar

handling considerations due to their potency.

Compound Data Summary
The following table summarizes the available quantitative data for Lu AA33810.
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Property Value Source

Molecular Formula C₁₉H₂₅N₃O₂S₃

Molecular Weight 423.62 g/mol

Purity ≥98%

Storage

Store at room temperature

(RT) as a solid. Stock

solutions: -80°C for 6 months,

-20°C for 1 month.

[1]

Solubility Soluble to 100 mM in DMSO.

Ki for human Y5 receptor 1.5 nM

Selectivity
≥3300-fold for Y5 over Y1, Y2,

and Y4 receptors.

Personal Protective Equipment (PPE) and
Engineering Controls
Due to its high potency, the handling of Lu AA33810 requires stringent containment measures

to prevent personnel exposure.

Engineering Controls:

Primary Containment: All handling of powdered Lu AA33810 should be performed in a

certified chemical fume hood, a glove box, or a similar containment enclosure.

Ventilation: Ensure adequate ventilation in the laboratory space where the compound is

handled.

Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves at all times. Change gloves immediately if

contaminated.

Eye Protection: Use chemical safety goggles or a face shield.
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Lab Coat: A dedicated lab coat, preferably disposable, should be worn.

Respiratory Protection: For operations with a high risk of aerosol generation (e.g., weighing

large quantities of powder), a properly fitted respirator (e.g., N95 or higher) is recommended.

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound as recommended in the data summary table.

Clearly label the storage location with "High-Potency Compound" warning signs.

2. Preparation of Stock Solutions:

Perform all calculations for solution preparation before entering the containment area.

Weigh the powdered compound inside a chemical fume hood or glove box. Use anti-static

weigh paper or a dedicated weighing vessel.

Add the solvent (e.g., DMSO) slowly to the powder to avoid aerosolization.

Cap the vial securely and vortex or sonicate until the compound is fully dissolved.

Label the stock solution vial clearly with the compound name, concentration, solvent, date,

and "High-Potency" warning.

3. Use in Experiments:

All dilutions and additions of Lu AA33810 to experimental setups should be performed in a

designated area within a chemical fume hood.

Use disposable plasticware whenever possible to minimize cleaning and potential for cross-

contamination.
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Disposal Plan
Waste Segregation:

All materials that have come into contact with Lu AA33810 are considered hazardous waste.

This includes:

Empty vials

Used PPE (gloves, disposable lab coats)

Pipette tips and other disposable labware

Contaminated cleaning materials

Waste Collection and Disposal:

Collect all solid hazardous waste in a dedicated, clearly labeled, and sealed container.

Collect all liquid hazardous waste in a separate, clearly labeled, and sealed container.

Dispose of all hazardous waste through your institution's environmental health and safety

(EHS) office, following all local and national regulations. Do not dispose of this material down

the drain or in regular trash.

In-Vivo Experimental Protocols Cited in Literature
While specific, detailed step-by-step laboratory protocols are not available, the following in-vivo

experimental designs have been reported in the literature:

Anxiolytic and Antidepressant-like Effects: In rat models of stress sensitivity, Lu AA33810
has been administered at doses of 3-30 mg/kg (p.o.) or 10 mg/kg/day (i.p.) to demonstrate

its anxiolytic and antidepressant-like effects.[2][3][4]

Feeding Inhibition: Lu AA33810 has been shown to block feeding elicited by a Y5 receptor

agonist in Sprague-Dawley rats at doses of 3-30 mg/kg (p.o.).[3]
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Caption: Workflow for safe handling and disposal of Lu AA33810.
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Caption: Postulated signaling pathway for the antidepressant-like effects of Lu AA33810.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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